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Compound of Interest

Compound Name: 2-(4-Phenoxyphenoxy)ethanamine

CAS No.: 72490-14-3

Cat. No.: B3023596

Get Quote

Introduction: Navigating the Complexities of
Aromatic Amines
2-(4-Phenoxyphenoxy)ethanamine is a primary aromatic amine, a class of compounds widely

utilized as building blocks in pharmaceutical synthesis and materials science. Despite their

utility, aromatic amines as a class present significant health and environmental hazards,

including potential carcinogenicity, mutagenicity, and toxicity.[1][2] Their reactivity and potential

for absorption through the skin necessitate the implementation of rigorous and well-

documented handling and storage protocols.[1]

This guide is designed for researchers, scientists, and drug development professionals. It

moves beyond a simple checklist of procedures to provide a framework for safe and effective

utilization of 2-(4-Phenoxyphenoxy)ethanamine. The protocols herein are built on the

principles of risk mitigation, causality, and self-validation, ensuring that every step is

understood in the context of chemical safety and scientific integrity. By adhering to these

guidelines, researchers can minimize exposure risks, ensure compound stability, and maintain

the integrity of their experimental outcomes.
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Section 1: Compound Identification and
Physicochemical Properties
A precise understanding of a compound's properties is the foundation of safe handling. 2-(4-
Phenoxyphenoxy)ethanamine is a solid at room temperature, a factor that influences

weighing and dissolution procedures. Its molecular structure, featuring an amine group and two

aromatic rings, dictates its reactivity and toxicological profile.

Property Value Source

CAS Number 31637-86-2 Internal Database

Molecular Formula C₁₄H₁₅NO

Molecular Weight 213.28 g/mol

Appearance Solid

SMILES String
NCCC1=CC=C(C=C1)OC2=C

C=CC=C2

InChI Key
JNHPLGDXCJAUBX-

UHFFFAOYSA-N

Section 2: Hazard Identification and Mandatory Risk
Assessment
The primary hazards associated with 2-(4-Phenoxyphenoxy)ethanamine and related

aromatic amines are acute toxicity, serious eye damage, and potential long-term health effects.

[1] A thorough risk assessment is not merely a recommendation but a mandatory prerequisite

before any handling of this compound. This process involves identifying hazards, evaluating

risks, and implementing control measures.

Summary of Known Hazards
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Hazard
Classification

GHS Code Description Citation

Acute Toxicity, Oral

(Category 4)
H302 Harmful if swallowed. [3]

Serious Eye Damage

(Category 1)
H318

Causes serious eye

damage.

Skin

Corrosion/Irritation
H314

Causes severe skin

burns and eye

damage (Assumed

based on similar

compounds).

[4][5]

Environmental Hazard -
Aromatic amines can

be toxic to aquatic life.
[1][2]

Note: Due to the limited specific data for this exact compound, hazard classifications are

supplemented with data from structurally similar aromatic amines.

Pre-Handling Risk Assessment Workflow
Before proceeding to the laboratory, every researcher must complete a risk assessment. This

workflow ensures that all potential hazards are considered and mitigated.
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Phase 1: Preparation & Information Gathering

Phase 2: Evaluation

Phase 3: Control Measures

Phase 4: Final Approval

Start: Intent to use
2-(4-Phenoxyphenoxy)ethanamine

Review Safety Data Sheet (SDS)
and relevant literature

Identify Specific Hazards
(Toxicity, Corrosivity, etc.)

Evaluate Potential Exposure Routes
(Inhalation, Dermal, Ingestion)

Assess Quantity to be Used
(mg vs. kg scale)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Determine Engineering Controls
(Fume Hood, Ventilated Balance)

Plan Waste Disposal Route

Review Emergency Procedures
(Spill Kit, Eyewash, Shower)

Proceed with Experiment

Click to download full resolution via product page

Caption: Mandatory Risk Assessment Workflow before handling the compound.
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Section 3: Long-Term Storage Protocols
The stability and integrity of 2-(4-Phenoxyphenoxy)ethanamine are contingent upon proper

storage conditions. Aromatic amines can be sensitive to light, air (oxidation), and moisture.[6]

[7] Improper storage can lead to degradation, compromising experimental results and

potentially forming more hazardous byproducts.

Storage Condition Parameters
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Parameter Requirement Rationale & Causality

Temperature

Store in a cool, dry place.

Recommended: <30°C (86°F).

[6]

Prevents potential

decomposition and minimizes

volatility. Elevated

temperatures can accelerate

oxidative degradation.

Atmosphere

Inert gas (Argon or Nitrogen)

overlay is recommended for

long-term storage.

Amines are susceptible to

oxidation by atmospheric

oxygen. An inert atmosphere

prevents this degradation

pathway.

Light
Store in an amber or opaque

container in a dark location.[7]

Protects the compound from

light-induced degradation

(photolysis), which can cleave

bonds and create impurities.

Moisture
Keep container tightly sealed

in a dry environment.[8][6]

Amines are hygroscopic and

can absorb atmospheric

moisture, which may affect

reactivity or sample weight

accuracy.[6]

Container

Use high-density polyethylene

(HDPE) or amber glass bottles

with a secure, tight-fitting cap.

[6]

Ensures material compatibility

and prevents leakage or

contamination.

Segregation

Store away from strong

oxidizing agents, acids, and

acid chlorides.

Prevents violent reactions.

Amines are basic and will react

exothermically with acids.

Section 4: Safe Handling and Use Protocols
Handling protocols are designed to minimize all routes of exposure. Given that many aromatic

amines are readily absorbed through the skin, dermal protection is as critical as respiratory

protection.[1]
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Engineering Controls
The first line of defense is to handle the compound within a controlled environment.

Chemical Fume Hood: All handling of the solid compound and its solutions must be

performed inside a certified chemical fume hood to prevent inhalation of dust or vapors.[9]

Ventilated Enclosure: Use a ventilated balance enclosure or a powder containment hood

when weighing the solid material to prevent the release of fine particulates into the lab

environment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory.

PPE Item Specification Rationale

Hand Protection
Nitrile gloves (double-gloving

recommended).

Provides a barrier against

dermal absorption. Inspect

gloves before use and change

them immediately if

contaminated.[8]

Eye Protection
Chemical safety goggles and a

face shield.[8]

Protects against splashes and

airborne particles, which is

critical given the H318 (Causes

serious eye damage)

classification.

Body Protection
Flame-resistant lab coat, fully

buttoned.

Protects skin and personal

clothing from contamination.

Respiratory

Not required if handled

exclusively within a fume hood.

For large spills or

emergencies, a NIOSH-

approved respirator with

ammonia/organic amine

cartridges is necessary.[9]

The fume hood provides

primary respiratory protection.
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Step-by-Step Weighing and Solution Preparation
Protocol
This protocol ensures accuracy while minimizing exposure.
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Step 1: Preparation

Step 2: Weighing (in Ventilated Enclosure)

Step 3: Dissolution (in Fume Hood)

Step 4: Cleanup

Prepare work area in fume hood.
Gather all materials.

Don all required PPE
(Double gloves, goggles, face shield, lab coat)

Place weigh paper/vial on balance and tare.

Carefully transfer solid compound
using a clean spatula.

Record the final weight.

Securely cap the vial.

Add solvent to the vial containing the solid.

Mix via vortex or sonication until fully dissolved.

Decontaminate spatula and work surfaces.

Dispose of contaminated consumables
in designated hazardous waste.

Doff PPE correctly and wash hands thoroughly.

Click to download full resolution via product page

Caption: Step-by-step workflow for safely weighing and dissolving the compound.
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Section 5: Emergency Procedures
Preparedness is key to mitigating the consequences of an accidental exposure or spill. All

personnel must be familiar with the location and operation of safety equipment.

Exposure Response
Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[9][10]

Skin Contact

Immediately remove all contaminated clothing.

Wash skin with soap and plenty of water for at

least 15 minutes. Seek medical attention if

irritation persists.[11][9]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If not breathing, give

artificial respiration. Seek immediate medical

attention.[11][9][10]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[9][10]

Spill Response Protocol
For small spills (<1 g) inside a chemical fume hood:

Alert Personnel: Inform others in the immediate area.

Ensure Containment: Verify the spill is contained within the fume hood.

Absorb: Cover the spill with an inert absorbent material like vermiculite or sand.[8][12]
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Collect: Carefully scoop the absorbed material into a designated hazardous waste container.

[8]

Decontaminate: Wipe the spill area with a suitable solvent (e.g., ethanol), followed by soap

and water. All cleaning materials must be disposed of as hazardous waste.

Report: Report the incident to the laboratory supervisor or safety officer.

For large spills or any spill outside of a fume hood, evacuate the area and contact the

institution's emergency response team immediately.

Section 6: Waste Disposal
All waste containing 2-(4-Phenoxyphenoxy)ethanamine, whether solid, in solution, or as

contaminated consumables (e.g., gloves, weigh paper, pipette tips), must be treated as

hazardous waste.

Containers: Use clearly labeled, sealed, and compatible hazardous waste containers.[8]

Segregation: Do not mix amine waste with incompatible waste streams (e.g., strong acids or

oxidizers).

Disposal: Follow all local, state, and federal regulations for hazardous waste disposal.[4][8]

[9][10] Do not dispose of down the drain or in regular trash.

References
How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. (n.d.).
Vertex AI Search.
Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. (2023, November 9). ACS
Publications.
Amine Storage Conditions: Essential Guidelines for Safety. (n.d.). Diplomata Comercial.
2-(4-Phenoxyphenyl)ethanamine. (n.d.). Sigma-Aldrich.
Aromatic Amine DECONtamination Solution SDS. (2023, December 22). SKC Inc.
Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. (n.d.). ResearchGate.
Safety Data Sheet for 2-(2-Methoxyphenoxy)ethylamine. (2025, December 25).
2-(4-Isopropylphenoxy)Ethanamine. (n.d.). PubChem.
Safety Data Sheet for 2-(4-Methoxyphenoxy)ethylamine. (2025, December 20).
Safety Data Sheet for a similar amine compound. (2025, October 16).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://skcinc.com/media/knowledge/sds/decontamination-solution-aromatic-amine-sds-2001.pdf
https://www.benchchem.com/product/b3023596/docs?utm_src=pdf-body#application-notes-and-protocols-for-2-4-phenoxyphenoxy-ethanamine
https://skcinc.com/media/knowledge/sds/decontamination-solution-aromatic-amine-sds-2001.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAH50251~~PDF~~MTR~~CGV4~~EN~~2025-10-16%2004:29:27~~2-(2-Methoxyphenoxy
https://skcinc.com/media/knowledge/sds/decontamination-solution-aromatic-amine-sds-2001.pdf
https://www.fishersci.com/store/msds?partNumber=AAH50251&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=RF03346DA&productDescription=2-%284-METHOXYPHENOXY%29ETHY+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3023596?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Material Safety Data Sheet for Phenoxy Herbicide. (n.d.). Winfield Solutions, LLC.
Standard Operating Procedure for Handling Time Sensitive Chemicals. (2024, March).
University of Notre Dame Risk Management and Safety.
Safety Data Sheet for 2-[2-(2-Propynyloxy)ethoxy]ethylamine. (n.d.). TCI EUROPE N.V.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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